85-55-2

2-(4-Methylbenzoyl)benzoic acid

In Stock

• CAS RN:
• 85-55-2

• Formula:
• C15H12O3

• InChI:
• InChI=1S/C15H12O3/c1-10-6-8-11(9-7-10)14(16)12-4-2-3-5-13(12)15(17)18/h2-9H,1H3,(H,17,18)

• InChIKey:
• ICQOWIXIHDDXDI-UHFFFAOYSA-N

• 2-(4-Methylbenzoyl)benzoic acid is a useful research compound. Its molecular formula is C15H12O3 and its molecular weight is 240.25 g/mol. The purity is usually 95%.

2-(1H-pyrazol-3-yl)-10H-phenothiazine

In Stock

• CAS RN:
• 63285-55-2

• Formula:
• C15H11N3S

• InChI:
• InChI=1S/C15H11N3S/c1-2-4-14-12(3-1)17-13-9-10(5-6-15(13)19-14)11-7-8-16-18-11/h1-9,17H,(H,16,18)

• InChIKey:
• FNWWCIGZVBAOTH-UHFFFAOYSA-N

• 2-(1H-pyrazol-3-yl)-10H-phenothiazine is a useful research compound. Its molecular formula is C15H11N3S and its molecular weight is 265.3 g/mol. The purity is usually 95%.

2-Bromo-1-(phenanthren-2-YL)ethan-1-one

• CAS RN:
• 34585-55-2

• Formula:
• C16H11BrO

• InChI:
• InChI=1S/C16H11BrO/c17-10-16(18)13-7-8-15-12(9-13)6-5-11-3-1-2-4-14(11)15/h1-9H,10H2

• InChIKey:
• DSQADKSZHCIEOY-UHFFFAOYSA-N

• 2-Bromo-1-(phenanthren-2-YL)ethan-1-one is a useful research compound. Its molecular formula is C16H11BrO and its molecular weight is 299.16 g/mol. The purity is usually 95%.

2-[2-(4-nitrobenzylidene)hydrazino]-2-oxo-N-phenylacetamide

In Stock

• CAS RN:
• 50785-55-2

• Formula:
• C15H12N4O4

• InChI:
• InChI=1S/C15H12N4O4/c20-14(17-12-4-2-1-3-5-12)15(21)18-16-10-11-6-8-13(9-7-11)19(22)23/h1-10H,(H,17,20)(H,18,21)/b16-10+

• InChIKey:
• IPLQVTPHYKVCFH-MHWRWJLKSA-N

• 2-[2-(4-nitrobenzylidene)hydrazino]-2-oxo-N-phenylacetamide is a useful research compound. Its molecular formula is C15H12N4O4 and its molecular weight is 312.28 g/mol. The purity is usually 95%.

1,3,5-Cycloheptatriene-1-carbonitrile,5-isopropyl-7-oxo-(8CI)

• CAS RN:
• 13785-55-2

• Formula:
• C11H11NO

• InChI:
• InChI=1S/C11H11NO/c1-8(2)9-4-3-5-10(7-12)11(13)6-9/h3-6,8H,1-2H3

• InChIKey:
• SPUJMMXQOOZEJU-UHFFFAOYSA-N

• 1,3,5-Cycloheptatriene-1-carbonitrile,5-isopropyl-7-oxo-(8CI), also known as 1,3,5-Cycloheptatriene-1-carbonitrile,5-isopropyl-7-oxo-(8CI), is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.215. The purity is usually 95%.

rac-Parconazole Oxalate

Usually In Stock

• CAS RN:
• 68685-55-2

• Formula:
• C19H18Cl2N2O7

• InChI:
• InChI=1S/C17H16Cl2N2O3.C2H2O4/c1-2-7-22-9-14-10-23-17(24-14,11-21-6-5-20-12-21)15-4-3-13(18)8-16(15)19;3-1(4)2(5)6/h1,3-6,8,12,14H,7,9-11H2;(H,3,4)(H,5,6)/t14-,17-;/m0./s1

• InChIKey:
• DXZGUCRSVDUGAU-RVXRQPKJSA-N

• Rac-Parconazole Oxalate, also known as Rac-Parconazole Oxalate, is a useful research compound. Its molecular formula is C19H18Cl2N2O7 and its molecular weight is 457.26. The purity is usually 95%.

Thiochrome diphosphate

Usually In Stock

• CAS RN:
• 13185-55-2

• Formula:
• C12H16N4O7P2S

• InChI:
• InChI=1S/C12H16N4O7P2S/c1-7-10(3-4-22-25(20,21)23-24(17,18)19)26-12-15-11-9(6-16(7)12)5-13-8(2)14-11/h5H,3-4,6H2,1-2H3,(H,20,21)(H2,17,18,19)

• InChIKey:
• DEEKUGGTHPYDAX-UHFFFAOYSA-N

• Thiochrome diphosphate, also known as Thiochrome diphosphate, is a useful research compound. Its molecular formula is C12H16N4O7P2S and its molecular weight is 422.29 g/mol. The purity is usually 95%.

2-(4-chlorophenoxy)-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 851785-55-2

• Formula:
• C16H14ClN5O4S2

• InChI:
• InChI=1S/C16H14ClN5O4S2/c17-10-1-3-11(4-2-10)25-8-12(23)19-7-14-21-22-16(26-14)28-9-13(24)20-15-18-5-6-27-15/h1-6H,7-9H2,(H,19,23)(H,18,20,24)

• InChIKey:
• YUQLKGFZXTZJSN-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H14ClN5O4S2 and its molecular weight is 439.89. The purity is usually 95%.

7-Chloro-5-[4-(2-furoyl)piperazin-1-yl]-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline

In Stock

• CAS RN:
• 893785-55-2

• Formula:
• C24H19ClN6O4S

• InChI:
• InChI=1S/C24H19ClN6O4S/c25-16-8-9-19-18(15-16)21(29-10-12-30(13-11-29)24(32)20-7-4-14-35-20)26-22-23(27-28-31(19)22)36(33,34)17-5-2-1-3-6-17/h1-9,14-15H,10-13H2

• InChIKey:
• DJZBPKAFBZURFW-UHFFFAOYSA-N

• 7-Chloro-5-[4-(2-furoyl)piperazin-1-yl]-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C24H19ClN6O4S and its molecular weight is 522.96. The purity is usually 95%.

t-Butyl 2-chloro-4-pyridyl ketone

In Stock

• CAS RN:
• 898785-55-2

• Formula:
• C10H12ClNO

• InChI:
• InChI=1S/C10H12ClNO/c1-10(2,3)9(13)7-4-5-12-8(11)6-7/h4-6H,1-3H3

• InChIKey:
• RMDSXKCQRCKVKP-UHFFFAOYSA-N

• T-Butyl 2-chloro-4-pyridyl ketone is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66 g/mol. The purity is usually 95%.

8-Nitroquinoline-5-carbonitrile

In Stock

• CAS RN:
• 1394085-55-2

• Formula:
• C10H5N3O2

• InChI:
• InChI=1S/C10H5N3O2/c11-6-7-3-4-9(13(14)15)10-8(7)2-1-5-12-10/h1-5H

• InChIKey:
• QDDPOULHTXIYEV-UHFFFAOYSA-N

• 8-Nitroquinoline-5-carbonitrile is a useful research compound. Its molecular formula is C10H5N3O2 and its molecular weight is 199.169. The purity is usually 95%.

5-Bromo-2-(2-methylpropyl)-4-(trifluoromethyl)-1,3-thiazole

In Stock

• CAS RN:
• 2138185-55-2

• Formula:
• C8H9BrF3NS

• InChI:
• InChI=1S/C8H9BrF3NS/c1-4(2)3-5-13-6(7(9)14-5)8(10,11)12/h4H,3H2,1-2H3

• InChIKey:
• XPRNLRFXEHICPB-UHFFFAOYSA-N

• 5-Bromo-2-(2-methylpropyl)-4-(trifluoromethyl)-1,3-thiazole is a useful research compound. Its molecular formula is C8H9BrF3NS and its molecular weight is 288.13. The purity is usually 95%.

2-(3-Methylsulfonylthiophen-2-yl)-1,3-dioxolane

Usually In Stock

• CAS RN:
• 2248285-55-2

• Formula:
• C8H10O4S2

• InChI:
• InChI=1S/C8H10O4S2/c1-14(9,10)6-2-5-13-7(6)8-11-3-4-12-8/h2,5,8H,3-4H2,1H3

• InChIKey:
• OZARWNSYEPRKKZ-UHFFFAOYSA-N

• 2-(3-Methylsulfonylthiophen-2-yl)-1,3-dioxolane is a useful research compound. Its molecular formula is C8H10O4S2 and its molecular weight is 234.28. The purity is usually 95%.

(1-Methylpyrazol-3-yl)-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379985-55-2

• Formula:
• C21H23N5O2

• InChI:
• InChI=1S/C21H23N5O2/c1-25-10-9-18(24-25)21(27)26-11-7-16(8-12-26)14-28-20-13-19(22-15-23-20)17-5-3-2-4-6-17/h2-6,9-10,13,15-16H,7-8,11-12,14H2,1H3

• InChIKey:
• QLPXMYZFCDBRSZ-UHFFFAOYSA-N

• (1-Methylpyrazol-3-yl)-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.

2-Bromomethyl-3-methylsulfanyl-pyrazine

Usually In Stock

• CAS RN:
• 1289385-55-2

• Formula:
• C6H7BrN2S

• InChI:
• InChI=1S/C6H7BrN2S/c1-10-6-5(4-7)8-2-3-9-6/h2-3H,4H2,1H3

• InChIKey:
• ZUYHCRXIYBTZJE-UHFFFAOYSA-N

• 2-Bromomethyl-3-methylsulfanyl-pyrazine is a useful research compound. Its molecular formula is C6H7BrN2S and its molecular weight is 219.1. The purity is usually 95%.